2-(5-Nitrofuran-2-yl)imidazo[1,2-a]pyridine

Specification

• CAS No.: 16252-80-5
• Molecular Formula: C11H7N3O3
• Molecular Weight: 229.19 g/mol
• IUPAC Name: 2-(5-nitrofuran-2-yl)imidazo[1,2-a]pyridine
• Standard InChI: InChI=1S/C11H7N3O3/c15-14(16)11-5-4-9(17-11)8-7-13-6-2-1-3-10(13)12-8/h1-7H
• Standard InChI Key: BIWWKOQJCXKVNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)C3=CC=C(O3)[N+](=O)[O-]

Introduction

Chemical Identity and Structural Features

Molecular Composition and Physicochemical Properties

2-(5-Nitrofuran-2-yl)imidazo[1,2-a]pyridine (CAS: 16252-80-5) has the molecular formula $\text{C}_{11}\text{H}_{7}\text{N}_{3}\text{O}_{3}$ and a molecular weight of 229.19 g/mol. The compound features a planar imidazo[1,2-a]pyridine system fused to a 5-nitrofuran ring, with the nitro group at the 5-position of the furan contributing to electron-deficient aromaticity. Key physicochemical parameters include a calculated LogP of 3.03 and a polar surface area (PSA) of 76.26 Ų, suggesting moderate lipophilicity and permeability.

Structural Characterization

X-ray crystallography and NMR studies confirm the trans-configuration of the nitro group relative to the imidazo[1,2-a]pyridine plane, which enhances π-π stacking interactions with bacterial enzymes. The compound’s stability under physiological conditions is attributed to the electron-withdrawing nitro group, which reduces susceptibility to oxidative degradation.

Synthesis and Optimization

Groebke–Blackburn–Bienaymé (GBB) Multicomponent Reaction

The GBB reaction provides a one-pot synthesis route for 2-(5-nitrofuran-2-yl)imidazo[1,2-a]pyridine derivatives. A representative procedure involves condensing 2-aminopyridine (1a–m, 0.50 mmol), 5-nitrofuran-2-carbaldehyde (0.6 mmol), and cyclohexyl isocyanide (0.6 mmol) in methanol with p-toluenesulfonic acid as a catalyst. After 24 hours at room temperature, column chromatography (0→5% EtOAc in CH₂Cl₂) yields the target compound in 73–84% isolated yield.

Table 1: Synthesis Yields and Physical Properties of Selected Derivatives

Compound	R₁ Substituent	Yield (%)	Melting Point (°C)
4a	Cyclohexyl	73	191–193
4c	CF₃	84	240–243
4d	7-Me	77	203–206
4e	tert-Butyl	80	164–167

Scalability and Cost-Efficiency

Scale-up analyses indicate that kilogram-scale production is feasible using commercially available reagents, with an estimated cost of $12–$15 per gram for lead compounds like ND-8454 (N-benzyl-2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamide). The GBB reaction’s atom economy (>80%) further enhances its industrial viability.

Biological Activity and Mechanisms of Action

Antibacterial Activity Against ESKAPE Pathogens

2-(5-Nitrofuran-2-yl)imidazo[1,2-a]pyridine derivatives exhibit potent activity against Gram-positive and Gram-negative pathogens. Compound 4a (N-cyclohexyl-2-(5-nitrofuran-2-yl)imidazo[1,2-a]pyridine-3-amine) demonstrates MIC values of 0.25 µg/mL against Enterobacter cloacae and 0.06 µg/mL against Staphylococcus aureus, surpassing the efficacy of first-line antibiotics like ciprofloxacin. Mechanistic studies suggest nitroreductase-mediated activation, where bacterial enzymes reduce the nitro group to reactive intermediates that disrupt DNA synthesis.

Antitubercular and Antifungal Applications

Despite limited activity against Mycobacterium tuberculosis H37Rv (MIC >64 µg/mL), structural analogs such as ND-8454 show sub-µg/mL potency against multi-drug-resistant (MDR) TB strains. Additionally, 2-(5-nitrofuran-2-yl)imidazo[1,2-a]pyridine derivatives inhibit fungal pathogens like Puccinia recondita tritici and Septoria tritici at 10–50 ppm, suggesting utility in agricultural fungicides.

Table 2: Comparative MIC Values for Bacterial and Fungal Pathogens

Organism	Compound	MIC (µg/mL or ppm)
Enterobacter cloacae	4a	0.25
Staphylococcus aureus	4a	0.06
Mycobacterium tuberculosis	ND-8454	0.12
Puccinia recondita	4a	25 ppm

Structure-Activity Relationships (SAR)

Role of the Nitrofuran Moiety

The 5-nitrofuran group is critical for antibacterial activity, as its removal abolishes potency. Docking studies reveal that the nitro group forms hydrogen bonds with Tyr-308 of S. aureus DNA gyrase, while the furan oxygen interacts with Asp-437. Halogenation at the 6-position (e.g., 4c, R₁=CF₃) enhances penetration through bacterial membranes but increases cytotoxicity (IC₅₀ = 8.2 µM).

Influence of the Imidazo[1,2-a]pyridine Core

Substituents on the imidazo[1,2-a]pyridine ring modulate target selectivity. Methyl groups at the 7-position (4d) improve solubility without compromising activity, whereas tert-butyl chains (4e) reduce metabolic clearance in hepatic microsomes (t₁/₂ >120 min). For antifungal activity, N-benzyl carboxamide derivatives exhibit superior field efficacy due to increased photostability.